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Get Quote

Yuankanin is identified as a genkwanin-5-bioside, where the sugar moiety consists of xylose and glucose

[1]. The table below summarizes its core physicochemical properties:

Property Value

Chemical Name 2-(4-hydroxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one

[1]

Molecular
Formula

C₂₇H₃₀O₁₄ [1]

Molecular Weight 578.52 g/mol [1]

CAS Number 77099-20-8 [1]

Appearance White to off-white solid powder [1]

LogP -1.4 [1]

Hydrogen Bond
Donors

7 [1]

Hydrogen Bond
Acceptors

14 [1]
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It can be extracted from the aerial parts of plants like Gnidia involucrata, Daphne feddei, and Daphne

gnidium (Thymelaeaceae family) [1].

Pharmacological Potential of Genkwanin Glycosides

While direct studies on Yuankanin are scarce, high-quality research highlights the significant anti-diabetic

potential of its aglycone, genkwanin, and related glycosides extracted from Phaleria nisidai (PNe) [2].

Improved Glucose Homeostasis: In diet-induced obese male mice, dietary supplementation with

PNe improved insulin sensitivity, reduced fasting insulin levels, and enhanced glucose uptake into
adipose tissue deposits, specifically inguinal white adipose tissue (iWAT) [2].

Cellular Mechanism of Action: In vitro studies on murine and human adipocytes showed that PNe
and its active compounds facilitate glucose disposal. This occurs primarily by upregulating the

expression of the insulin-independent glucose transporter 1 (GLUT1) through the PKC-ERK1/2
signaling pathway [2].

Efficacy Comparable to Metformin: The aglycone genkwanin was found to be a primary active
principle. It was shown to improve insulin resistance to an extent comparable to the widely prescribed

anti-diabetic drug, metformin [2].

Proposed Mechanism of Action Workflow

The following diagram illustrates the proposed signaling pathway and experimental workflow through which

genkwanin glycosides from PNe extract exert their glucoregulatory effects, based on the findings from the

research [2].
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Research model of genkwanin glycosides' anti-diabetic action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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